2,2'-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene}

• CAS No.: 874633-47-3
• Molecular Formula: C26H26S5
• Molecular Weight: 498.8 g/mol
• IUPAC Name: 2-(2,4,6-trimethylphenyl)sulfanyl-5-[5-(2,4,6-trimethylphenyl)sulfanylthiophen-2-yl]sulfanylthiophene
• InChI: InChI=1S/C26H26S5/c1-15-11-17(3)25(18(4)12-15)30-23-9-7-21(28-23)27-22-8-10-24(29-22)31-26-19(5)13-16(2)14-20(26)6/h7-14H,1-6H3
• InChI Key: NUIPFLBZYBSEBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)SC2=CC=C(S2)SC3=CC=C(S3)SC4=C(C=C(C=C4C)C)C)C

Description

2,2’-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene} is a complex organic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are known for their diverse applications in medicinal chemistry, material science, and industrial chemistry . This compound features a unique structure with two thiophene rings connected by a sulfanediyl bridge and substituted with 2,4,6-trimethylphenyl groups.

Preparation Methods

The synthesis of 2,2’-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene} involves several steps:

Condensation Reactions: The initial step often involves the condensation of thiophene derivatives with sulfur-containing reagents under controlled conditions.

Substitution Reactions:

Industrial Production: Industrial production methods may involve the use of continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

2,2’-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene} undergoes various chemical reactions:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of thiol derivatives.

Substitution: The compound can undergo electrophilic substitution reactions, particularly at the thiophene rings, using reagents like bromine or chlorine.

Scientific Research Applications

2,2’-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene} has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex thiophene-based molecules.

Biology: The compound exhibits potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 2,2’-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene} involves its interaction with specific molecular targets:

Molecular Targets: The compound interacts with enzymes and receptors, modulating their activity.

Pathways: It influences various biochemical pathways, including those involved in cell proliferation and apoptosis.

Comparison with Similar Compounds

2,2’-Sulfanediylbis{5-[(2,4,6-trimethylphenyl)sulfanyl]thiophene} can be compared with other thiophene derivatives:

Similar Compounds: Examples include 2,2’-bithiophene, 2,5-dimethylthiophene, and 2,4,6-trimethylthiophene.